![molecular formula C17H20N2O4S B4086498 N-(4-butylphenyl)-2-methyl-5-nitrobenzenesulfonamide](/img/structure/B4086498.png)
N-(4-butylphenyl)-2-methyl-5-nitrobenzenesulfonamide
Overview
Description
N-(4-butylphenyl)-2-methyl-5-nitrobenzenesulfonamide, commonly known as NBBS, is a sulfonamide-based compound that has gained significant attention in the field of scientific research due to its potential biological applications. This compound is synthesized through a multistep process and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
NBBS has been found to exhibit various biological activities, making it a potential candidate for drug discovery and development. It has been reported to have anticancer, antiviral, and antibacterial activities. In cancer research, NBBS has shown promising results in inhibiting the growth and proliferation of cancer cells. In antiviral research, NBBS has been found to inhibit the replication of herpes simplex virus type 1. In antibacterial research, NBBS has shown activity against both Gram-positive and Gram-negative bacteria.
Mechanism of Action
The mechanism of action of NBBS is not fully understood. However, it is believed to inhibit the activity of certain enzymes in the target cells, leading to the observed biological effects. In cancer research, NBBS has been found to inhibit the activity of histone deacetylases, leading to the inhibition of cancer cell growth. In antiviral research, NBBS has been found to inhibit the activity of viral DNA polymerase, leading to the inhibition of viral replication. In antibacterial research, NBBS has been found to inhibit the activity of bacterial DNA gyrase, leading to the inhibition of bacterial growth.
Biochemical and Physiological Effects:
NBBS has been found to exhibit various biochemical and physiological effects. In cancer research, NBBS has been found to induce cell cycle arrest and apoptosis in cancer cells. In antiviral research, NBBS has been found to inhibit the expression of viral genes and the production of viral particles. In antibacterial research, NBBS has been found to inhibit bacterial DNA replication and cell division.
Advantages and Limitations for Lab Experiments
NBBS has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity and yield. It exhibits a broad range of biological activities, making it a potential candidate for drug discovery and development. However, NBBS also has some limitations. It is a sulfonamide-based compound, which may limit its use in certain biological systems. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for NBBS research. In cancer research, NBBS can be further studied for its potential as a cancer therapy. In antiviral research, NBBS can be further studied for its potential as an antiviral agent. In antibacterial research, NBBS can be further studied for its potential as an antibacterial agent. Additionally, the mechanism of action of NBBS can be further studied to understand its potential applications in other biological systems.
properties
IUPAC Name |
N-(4-butylphenyl)-2-methyl-5-nitrobenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-3-4-5-14-7-9-15(10-8-14)18-24(22,23)17-12-16(19(20)21)11-6-13(17)2/h6-12,18H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMZHFGHMVTVYCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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